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Compound of Interest

Compound Name: 2-Methylfluorene

Cat. No.: B047199

{ Get Quote

This guide provides comprehensive information on the molecular properties, synthesis, and

analysis of 2-Methylfluorene, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data

2-Methylfluorene is a polycyclic aromatic hydrocarbon. Its fundamental molecular

characteristics are summarized below.

Property Value Source
Molecular Formula CiaH12 [1][2]13]
Molecular Weight 180.25 g/mol [1][4]

2-Methyl-9H-fluorene; NSC
Alternate Names

[1]

90365
CAS Number 1430-97-3 [11[2][3]
Melting Point 104 °C [4]
Boiling Poaint (est.) 248.08 °C [4]
Density (est.) 1.0414 glcm3 [4]

Synthesis of 2-Methylfluorene
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A common method for the synthesis of 2-Methylfluorene involves the hydrogenation of 2-
fluorenecarboxaldehyde. The following protocol is adapted from established procedures.[5]

Experimental Protocol: Hydrogenation of 2-Fluorenecarboxaldehyde
Materials:

e 2-Fluorenecarboxaldehyde

e 10% Acetic acid in Ethyl acetate solution

e 20% Palladium hydroxide on carbon (catalyst)

o Ethanol

o Water

o Hydrogen gas supply

» Hydrogenation apparatus

e Thin-Layer Chromatography (TLC) supplies (silica plates, 25% ethyl acetate in hexane as
eluent)

 Filtration apparatus
e Rotary evaporator
Procedure:

e A solution of 2-fluorenecarboxaldehyde (15 g, 77.1 mmol) in 250 mL of a 10% solution of
acetic acid in ethyl acetate was prepared.

o A catalytic amount of 20% palladium hydroxide on carbon was added to the solution.
e The mixture was hydrogenated at 80 psi of hydrogen for 24 hours at room temperature.

e The progress of the reaction was monitored by TLC using a silica plate and a mobile phase
of 25% ethyl acetate in hexane.
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Upon completion of the reaction, the catalyst was removed by filtration.

The solvents were evaporated from the filtrate to yield a residual solid.

The solid product was recrystallized from a 5:1 ethanol:water mixture.

The final product, 2-Methylfluorene, was obtained as a colorless solid with a yield of 9.6 g
(69.0%).[5]

Analytical Methods

The characterization and quantification of 2-Methylfluorene in various matrices can be
achieved through several analytical techniques. High-Performance Liquid Chromatography
(HPLC) and Gas Chromatography (GC) coupled with mass spectrometry (MS) are powerful
methods for the analysis of polycyclic aromatic hydrocarbons like 2-Methylfluorene, offering
high sensitivity and selectivity.

For the analysis of related compounds in biological samples, methods such as HPLC/MS have
been employed. Sample preparation for these analyses typically involves extraction with an
organic solvent, such as methylene chloride, followed by solvent exchange to a mobile phase-
compatible solvent like acetonitrile. In environmental samples, HPLC with UV detection and
high-resolution gas chromatography with electron capture detection (HRGC/ECD) are
frequently used.

Logical Relationship Diagram

The following diagram illustrates the synthetic pathway for 2-Methylfluorene from 2-
fluorenecarboxaldehyde as described in the experimental protocol.
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Caption: Synthesis of 2-Methylfluorene via catalytic hydrogenation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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